Cas no 400079-64-3 (6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid)

• Product Name: 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid
• CAS No: 400079-64-3
• MF: C₁₇H₁₂ClNO₂S
• MW: 329.800682067871
• CID: 4650755
• Update Time: 2025-07-23

6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 6-chloro-3-(methylthio)-2-phenyl-

• Inchi： 1S/C17H12ClNO2S/c1-22-16-14(17(20)21)12-9-11(18)7-8-13(12)19-15(16)10-5-3-2-4-6-10/h2-9H,1H3,(H,20,21)
• InChI Key： LFNWENISFRVEBE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(C(O)=O)=C(SC)C=1C1=CC=CC=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 503.7±50.0 °C at 760 mmHg
• Flash Point: 258.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid

Comprehensive Overview of 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid (CAS No. 400079-64-3)

6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid (CAS No. 400079-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a chloro substituent, a methylsulfanyl group, and a phenyl ring. These functional groups contribute to its diverse reactivity and potential applications in drug discovery and material science.

The compound's CAS No. 400079-64-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its systematic name, 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid, reflects its structural complexity and highlights its relevance in synthetic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such compounds, as they are often explored for their bioactive properties and potential as pharmaceutical intermediates.

One of the most searched questions related to this compound is: "What are the applications of 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid in medicinal chemistry?" Studies suggest that quinoline derivatives like this one are investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the carboxylic acid moiety further enhances its utility in designing prodrugs or metal-chelating agents, making it a versatile building block in organic synthesis.

From an SEO perspective, keywords such as "quinoline derivatives synthesis", "methylsulfanyl group reactivity", and "CAS 400079-64-3 supplier" are frequently queried by researchers and suppliers. The compound's role in green chemistry initiatives is also a growing topic, as industries seek sustainable synthetic routes for complex molecules. Its stability under various conditions makes it a candidate for high-throughput screening and catalyst development.

In the context of material science, 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid has been explored for its potential in organic electronics and photovoltaic materials. The phenylquinoline core is known for its luminescent properties, which could be leveraged in OLEDs or sensors. Researchers are also investigating its crystallographic behavior to understand its molecular packing and solubility profiles, which are critical for formulation development.

Another trending query is: "How to characterize 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid using spectroscopic methods?" Techniques like NMR, HPLC, and mass spectrometry are commonly employed to confirm its purity and structure. The compound's chromatographic behavior is of particular interest for analytical chemists working on method validation for complex matrices.

In summary, 6-chloro-3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid (CAS No. 400079-64-3) is a multifaceted compound with broad implications in pharmaceutical research, material science, and synthetic chemistry. Its structural features and functional groups make it a valuable subject for ongoing studies, particularly in the era of precision medicine and sustainable chemistry. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in innovative scientific endeavors.